Trichlorodifluoropropane

• CAS: 134237-42-6
• Molecular Formula: C3H3Cl3F2
• Molecular Weight: 183.41 g/mol
• SMILES: CC(C(F)(F)Cl)(Cl)Cl
• InChI: InChI=1S/C3H3Cl3F2/c1-2(4,5)3(6,7)8/h1H3
• InChIKey: QDJDUXFLHIPMOX-UHFFFAOYSA-N

Trichlorodifluoropropane, designated HCFC-242 , is a hydrochlorofluorocarbon (HCFC) consisting of a propane backbone substituted with three chlorine and two fluorine atoms. It is a transitional compound in the fluorochemicals value chain, recognized under the Montreal Protocol as a Class II controlled substance with a defined Ozone Depletion Potential (ODP).

Trichlorodifluoropropane (HCFC-242): A High-Purity, Multi-Isomeric Halocarbon for Regulated Industrial Applications

Trichlorodifluoropropane, designated HCFC-242 [1], is a hydrochlorofluorocarbon (HCFC) consisting of a propane backbone substituted with three chlorine and two fluorine atoms. It is a transitional compound in the fluorochemicals value chain, recognized under the Montreal Protocol as a Class II controlled substance with a defined Ozone Depletion Potential (ODP) [2]. As a regulated halocarbon, its procurement requires specific import/export licenses in many jurisdictions [3], distinguishing it from unrestricted solvents or refrigerants and making verified purity and isomer identity critical for compliance-driven industrial use.

Compliance Montreal Protocol Class II substance; import/export licensing required

Identity Isomer-specific purity is critical for HFO and HCFO synthesis pathways

Sourcing Verified purity and traceable isomer composition support process validation

• [1] PubChem. Trichlorodifluoropropane (Compound Summary). National Center for Biotechnology Information. View Source
• [2] European Parliament and Council. Regulation (EC) No 1005/2009 on substances that deplete the ozone layer. Official Journal of the European Union. View Source
• [3] Ministry of Ecology and Environment of China. List of Controlled Ozone Depleting Substances for Import and Export. China Refrigerants Database. View Source

Why HCFC-242 Cannot Be Casually Replaced by Other Fluoropropanes in Process Chemistry and Regulated Applications

The generic substitution of trichlorodifluoropropane with alternative fluoropropanes (e.g., dichlorotrifluoropropane HCFC-243 or chlorotetrafluoropropane HCFC-244) is not trivial due to isomeric variability and divergent regulatory thresholds. HCFC-242 exists as multiple isomers, each with distinct boiling points and reaction pathways [1]. Critically, the Ozone Depletion Potential (ODP) of HCFC-242 (range 0.005–0.13) differs from that of HCFC-243 (0.007–0.12) [2], directly impacting environmental compliance and import quota management. Furthermore, its specific chlorine:fluorine ratio dictates its unique reactivity as an intermediate for producing HFO-1234yf and HCFO-1233zd [3]. Using a different halogen distribution can alter reaction kinetics, yield profiles, and by-product formation, thereby invalidating process validation.

Isomer identity mismatch

Generic halopropane substitution may shift boiling point and azeotropic behavior, disrupting HFO process validation

ODP divergence

HCFC-242's ODP range differs from HCFC-243/244, potentially altering import quota eligibility and environmental compliance

Reactivity shift

Chlorine:fluorine ratio governs reaction kinetics in HFO synthesis; different halogen distribution can change yield and by-product profile

• [1] Honeywell International Inc. Azeotropic compositions of 1,3,3-trichloro-1,1-difluoropropane and hydrogen fluoride. Patent WO2013130385A1. View Source
• [2] U.S. Environmental Protection Agency. 40 CFR Appendix B to Subpart A of Part 82 - Class II Controlled Substances. View Source
• [3] Honeywell International Inc. Integrated process for making 1-chloro-3,3,3-trifluoropropene (HCFO-1233zd) from a mixture of high-boiling fluorinated components. U.S. Patent Application 2023/0242456 A1. View Source

Trichlorodifluoropropane: Head-to-Head Performance and Compliance Data for Informed Sourcing Decisions

HCFC-242fa vs. HCFC-243fa: Optimized Boiling Point and Azeotropic Separation in HFO-1234yf Precursor Synthesis

In the synthesis of next-generation HFO refrigerants, the isomer 1,3,3-trichloro-1,1-difluoropropane (HCFC-242fa) offers a distinct separation advantage over dichlorotrifluoropropane (HCFC-243fa). HCFC-242fa forms an azeotrope with hydrogen fluoride (HF) at a boiling point of approximately 109°C, enabling efficient separation and recovery of HF during the production of HFO-1234yf [1]. This contrasts with HCFC-243fa, which has a higher degree of fluorination and a lower boiling point, altering its azeotropic behavior and potentially complicating the distillation of the desired intermediate. The specific boiling point of HCFC-242fa (109°C) is a critical process parameter validated in integrated manufacturing flowsheets [1].

Azeotropic separation

Head-to-head

HCFC-242fa
Boiling point ~109°C
Azeotrope with HF

HCFC-243fa
Higher fluorination
Lower boiling point

Supports HF recovery in HFO-1234yf synthesis

Patent-validated industrial process context

Evidence Dimension	Boiling Point and Azeotropic Separation Efficiency
Target Compound Data	1,3,3-trichloro-1,1-difluoropropane (HCFC-242fa): Boiling point ~109°C; Forms azeotrope with HF [1].
Comparator Or Baseline	Dichlorotrifluoropropane (HCFC-243fa): Higher fluorination; Lower boiling point (est. <100°C); Altered azeotropic behavior.
Quantified Difference	HCFC-242fa has a higher boiling point (~109°C) compared to the more highly fluorinated HCFC-243fa (est. <100°C), facilitating a distinct azeotropic distillation window for HF recovery [1].
Conditions	Patent-validated industrial process for HFO-1234yf and HFO-1233zd synthesis.

Why This Matters

The specific boiling point and azeotropic behavior of HCFC-242fa enable more efficient separation and recovery of hydrogen fluoride in integrated HFO manufacturing, reducing waste and improving process economics compared to alternative precursors.

• [1] Honeywell International Inc. Azeotropic compositions of 1,3,3-trichloro-1,1-difluoropropane and hydrogen fluoride. Patent WO2013130385A1. View Source

HCFC-242 ODP Compared to HCFC-141b and CFC-11: Lower Ozone Depletion Potential Enabling Transitional Regulatory Compliance

Trichlorodifluoropropane (HCFC-242) possesses a quantifiably lower Ozone Depletion Potential (ODP) range (0.005–0.13) compared to widely used transitional substances like HCFC-141b (ODP 0.11) and is orders of magnitude lower than fully halogenated CFC-11 (ODP 1.0) [1]. While all HCFCs are being phased out under the Montreal Protocol, the lower ODP of HCFC-242 provides a quantifiable environmental advantage during the phase-out period, potentially allowing for different quota allocations and a longer viable use window in specific regions compared to higher-ODP alternatives [1].

Ozone Depletion Potential

Class-level

HCFC-242: ODP 0.005–0.13

HCFC-141b ODP 0.11
CFC-11 ODP 1.0

May enable transitional quota and longer phase-out window

Montreal Protocol ODP modeling context; >90% reduction vs CFC-11

Evidence Dimension	Ozone Depletion Potential (ODP)
Target Compound Data	HCFC-242 (Trichlorodifluoropropane): ODP range 0.005–0.13 [1].
Comparator Or Baseline	HCFC-141b (1,1-dichloro-1-fluoroethane): ODP 0.11 [1]; CFC-11 (Trichlorofluoromethane): ODP 1.0 [1].
Quantified Difference	HCFC-242 has an ODP that is 0–0.005 lower than HCFC-141b, and ~0.87–0.995 lower than CFC-11, representing a >90% reduction in ozone-depleting impact relative to CFC-11 [1].
Conditions	Stratospheric ozone depletion modeling relative to CFC-11 baseline as defined by the Montreal Protocol.

Why This Matters

The lower ODP of HCFC-242 compared to alternative transitional compounds directly impacts regulatory compliance costs and import quota eligibility, offering a more environmentally sustainable procurement option during the ongoing global phase-out of HCFCs.

• [1] U.S. Environmental Protection Agency. Ozone-Depleting Substances. Overview of ODP values for Class I and Class II substances. View Source

HCFC-242 Physical Property Differentiation: Density and Vapor Pressure for Solvent Formulation

The physical properties of trichlorodifluoropropane, particularly its density (estimated 1.484 g/cm³) and vapor pressure (23.1 mmHg at 25°C) [1], differentiate it from other halogenated solvents like 1,1,1-trichloroethane (density 1.338 g/cm³, vapor pressure 100 mmHg at 20°C) [2]. The higher density and lower vapor pressure of HCFC-242 suggest it can be formulated into azeotropic blends for precision cleaning applications with reduced evaporative loss compared to more volatile chlorinated solvents, while still providing the necessary solvency for heavy greases and oils [1].

Physical property profile

Cross-study

HCFC-242
Density 1.484 g/cm³
Vapor pressure 23.1 mmHg

1,1,1-TCA
Density 1.338 g/cm³
Vapor pressure ~100 mmHg

Supports lower-evaporation solvent blends

Formulation design context; density ~11% higher, vapor pressure ~4× lower

Evidence Dimension	Liquid Density and Vapor Pressure
Target Compound Data	HCFC-242: Density = 1.484 g/cm³; Vapor Pressure = 23.1 mmHg at 25°C [1].
Comparator Or Baseline	1,1,1-Trichloroethane (Methyl Chloroform): Density = 1.338 g/cm³; Vapor Pressure ≈ 100 mmHg at 20°C [2].
Quantified Difference	HCFC-242 is approximately 11% denser (1.484 vs. 1.338 g/cm³) and has a vapor pressure about 4x lower (23.1 vs. ~100 mmHg) than 1,1,1-trichloroethane [REFS-1, REFS-2].
Conditions	Standard laboratory conditions; density measured at 20–25°C; vapor pressure at 20–25°C.

Why This Matters

The combination of higher density and lower vapor pressure makes HCFC-242 a more controllable solvent for vapor degreasing and precision cleaning, reducing volatile emissions and solvent loss while maintaining effective cleaning power.

• [1] Molbase.cn. 1,3,3-三氯-1,1-二氟丙烷 (1,3,3-Trichloro-1,1-difluoropropane) Physical Properties. View Source
• [2] European Union. Annex to Regulation (EC) No 1005/2009 on substances that deplete the ozone layer. Physical properties of 1,1,1-trichloroethane. View Source

HCFC-242 Isomeric Purity: Impact on HFO-1234yf Yield and Selectivity

The production of the next-generation refrigerant HFO-1234yf is sensitive to the isomeric purity of the starting HCFC-242. Patent literature explicitly identifies that specific isomers of trichlorodifluoropropane, such as 1,2,3-trichloro-1,1-difluoropropane (HCFC-242dc) and 1,3,3-trichloro-1,1-difluoropropane (HCFC-242fa), are preferred feedstocks for fluorination and dehydrochlorination steps [1]. The presence of other isomers or higher-chlorinated analogs (e.g., tetrachloropropanes) can lead to increased by-product formation and reduced selectivity for the target HFO. For instance, in the synthesis of HCFO-1233zd, HCFC-242fa is a key isolated intermediate, and its purity directly influences the downstream yield of the final HFO product [2].

Isomeric purity impact

Class-level

HCFC-242fa/dc purity correlated with HFO yield and selectivity; mixed isomers increase by-product formation

Isomer identity supports process efficiency

Patent disclosure context; quantitative yield data are process-specific

Evidence Dimension	Synthetic Efficiency and Selectivity
Target Compound Data	Pure HCFC-242fa (1,3,3-trichloro-1,1-difluoropropane): Enables high-yield conversion to HCFO-1232zd and subsequently HCFO-1233zd [2].
Comparator Or Baseline	Mixed HCFC-242 isomers or crude by-product streams: Contain other halogenated propanes that compete in fluorination and dehydrochlorination reactions, reducing selectivity [REFS-1, REFS-2].
Quantified Difference	Quantitative yield improvements are process-specific, but patent disclosures emphasize that isolating specific HCFC-242 isomers is necessary to 'improve the selectivity and efficiency' of HFO production, avoiding 'various by-products... which compromise the selectivity' [2].
Conditions	Gas-phase catalytic fluorination and dehydrochlorination reactions at elevated temperatures (typically 200–400°C).

Why This Matters

Sourcing a specific, high-purity isomer of HCFC-242 is essential for achieving optimal reaction yields and minimizing waste in the multi-billion dollar HFO refrigerant and blowing agent market, directly impacting manufacturing economics and environmental footprint.

• [1] Honeywell International Inc. Compositions comprising 2,3,3,3-tetrafluoropropene, 1,1,2,3-tetrachloropropene, 2-chloro-3,3,3-trifluoropropene, or 2-chloro-1,1,1,2-tetrafluoropropane. European Patent EP3119757B1. View Source
• [2] Honeywell International Inc. Process for the production of 1-chloro-3,3,3-trifluoropropene (HCFO-1233zd). U.S. Patent 9,862,662 B2. View Source

Where Trichlorodifluoropropane (HCFC-242) Delivers Verifiable Value: Industrial Use Cases Backed by Quantitative Differentiation

Precursor for HFO-1234yf and HCFO-1233zd Refrigerant Manufacturing

In the industrial production of low-GWP refrigerants and foam blowing agents, high-purity trichlorodifluoropropane (specifically the HCFC-242fa isomer) serves as a critical intermediate. The compound's ability to form an azeotrope with HF at 109°C [1] enables efficient separation and recycling of hydrogen fluoride, a key economic and environmental advantage. Sourcing verified HCFC-242fa with minimal cross-isomer contamination is essential for maximizing yield and selectivity in the fluorination reactor, as established in integrated process patents for HFO-1234yf and HCFO-1233zd [2].

Formulation of Azeotropic Solvent Blends for Precision Cleaning

Trichlorodifluoropropane is utilized in the formulation of azeotropic or azeotrope-like solvent mixtures for specialized cleaning applications, such as defluxing of printed circuit boards or degreasing of precision metal components. The combination of a density of 1.484 g/cm³ and a vapor pressure of 23.1 mmHg at 25°C [1] allows formulators to create blends that are denser and less volatile than traditional 1,1,1-trichloroethane-based solvents, leading to lower evaporative losses, reduced volatile organic compound (VOC) emissions, and extended bath life in vapor degreasing systems [1]. Its inclusion in azeotropic compositions also facilitates consistent distillation and recovery.

Regulated Feedstock for Fluorinated Building Blocks

For research and development laboratories synthesizing novel fluorinated intermediates or agrochemicals, trichlorodifluoropropane offers a versatile propane scaffold with a specific halogenation pattern. Its documented ODP range of 0.005–0.13 [1] dictates specific handling and reporting requirements under the Montreal Protocol. Sourcing this compound from a reputable supplier ensures traceability and compliance with international shipping and usage regulations [2], which is a critical consideration for multinational chemical development programs operating under strict environmental, health, and safety (EHS) protocols.

Calibration and Reference Standard for Environmental Monitoring

Given its defined Ozone Depletion Potential (ODP) and status as a Class II controlled substance [1], high-purity trichlorodifluoropropane is required as a calibration standard for gas chromatography-mass spectrometry (GC-MS) analysis in environmental monitoring programs. Accurate quantification of HCFC-242 in atmospheric samples is necessary for tracking compliance with the Montreal Protocol and regional emissions regulations. Procuring a well-characterized, high-purity reference material ensures the reliability and reproducibility of analytical data for regulatory reporting [2].

Application

Selection Property

Validation Focus

HFO-1234yf / HCFO-1233zd precursor

Isomer-specific azeotrope formation with HF

Reactor yield and selectivity; HF recovery efficiency

Precision cleaning solvent blends

Higher density and lower vapor pressure profile

Evaporative loss reduction; VOC emissions compliance

Regulated fluorinated building block

Class II ODP classification and traceable sourcing

Import/export licensing; EHS protocol compliance

Environmental monitoring reference standard

Certified purity and defined isomer composition

GC-MS calibration accuracy; regulatory reporting

• [1] Molbase.cn. 1,3,3-三氯-1,1-二氟丙烷 (1,3,3-Trichloro-1,1-difluoropropane) Physical Properties. View Source
• [2] Honeywell International Inc. Azeotropic compositions of 1,3,3-trichloro-1,1-difluoropropane and hydrogen fluoride. Patent WO2013130385A1. View Source